Cas no 1115285-50-1 (3-(4-bromophenyl)-6-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine)

• Product Name: 3-(4-bromophenyl)-6-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine
• CAS No: 1115285-50-1
• MF: C₂₀H₁₅BrN₄OS
• MW: 439.328301668167
• CID: 5388341
• Update Time: 2025-06-11

3-(4-bromophenyl)-6-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-6-[[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]thio]pyridazine
• 3-(4-bromophenyl)-6-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

• Inchi： 1S/C20H15BrN4OS/c1-13-2-4-15(5-3-13)20-22-18(26-25-20)12-27-19-11-10-17(23-24-19)14-6-8-16(21)9-7-14/h2-11H,12H2,1H3
• InChI Key： KUOCARQAKUJUSP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)=NN=C(SCC2ON=C(C3=CC=C(C)C=C3)N=2)C=C1

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 634.0±65.0 °C(Predicted)
• pka: 0.63±0.10(Predicted)

Additional information on 3-(4-bromophenyl)-6-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

Professional Introduction to Compound with CAS No. 1115285-50-1 and Product Name: 3-(4-bromophenyl)-6-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

Compound with the CAS number 1115285-50-1 and the product name 3-(4-bromophenyl)-6-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including a brominated phenyl ring, a pyridazine core, and a sulfanyl-substituted oxadiazole moiety, which collectively contribute to its unique chemical properties and biological activities.

The bromophenyl group in the molecular structure is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways. Research has demonstrated that halogenated aromatic compounds can exhibit potent interactions with biological targets, making them valuable candidates for drug development. The presence of the 4-bromophenyl substituent in this compound suggests potential applications in the treatment of neurological disorders, inflammatory conditions, and even certain types of cancer. The bromine atom's ability to participate in electrophilic aromatic substitution reactions further enhances the compound's synthetic utility, allowing for further derivatization and structural optimization.

Another critical component of this molecule is the pyridazine core, a nitrogen-containing heterocycle that is known for its versatility in medicinal chemistry. Pyridazines have been widely explored due to their ability to act as pharmacophores in numerous drug molecules. The pyridazine ring in this compound is positioned such that it can engage in hydrogen bonding interactions with biological targets, which is a key factor in determining binding affinity and efficacy. Furthermore, the pyridazine scaffold is often amenable to modifications that can fine-tune pharmacokinetic properties, such as solubility and metabolic stability.

The most distinctive feature of this compound is the presence of a sulfanyl-substituted oxadiazole moiety. Oxadiazoles are a class of heterocyclic compounds that have shown promise in various therapeutic areas due to their bioisosteric nature with respect to other heterocycles like thiadiazoles and triazoles. The 3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl group in this molecule introduces a methylphenyl ring that can contribute to hydrophobic interactions with biological targets, while the oxadiazole ring itself provides a site for further functionalization. The sulfanyl group (-S-) linked to the oxadiazole ring adds another layer of complexity, potentially enabling redox-active interactions or participating in metal coordination events.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. The sulfanyl group is known for its ability to enhance binding affinity through various non-covalent interactions, including hydrogen bonding and hydrophobic effects. In the context of this compound, the sulfanyl-substituted oxadiazole may play a crucial role in modulating the compound's interaction with biological targets. For instance, it has been observed that sulfanyl-containing heterocycles can exhibit inhibitory effects on enzymes involved in inflammatory pathways. This suggests that compounds like 3-(4-bromophenyl)-6-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine could be developed into novel therapeutics for conditions such as rheumatoid arthritis or other inflammatory diseases.

The synthesis of this compound involves multiple steps that showcase the ingenuity of modern organic chemistry techniques. The introduction of the bromophenyl group likely proceeds via bromination reactions on a phenyl precursor, followed by functionalization at specific positions using palladium-catalyzed cross-coupling reactions. The construction of the oxadiazole ring typically involves cyclocondensation reactions between appropriate precursors under controlled conditions. Finally, the attachment of the sulfanyl group requires careful consideration to ensure regioselectivity and high yield. These synthetic strategies highlight the compound's complexity and the advanced methodologies employed in its preparation.

In terms of biological activity, preliminary studies on derivatives of this class of compounds have revealed promising results. For example, related molecules have shown inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, some derivatives have demonstrated antiviral properties by interfering with viral replication mechanisms. While more extensive research is needed to fully elucidate the biological profile of 3-(4-bromophenyl)-6-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine, these findings suggest that it could be a valuable lead compound for further development.

The potential applications of this compound extend beyond inflammation and antiviral therapies. Given its structural features, it may also exhibit properties relevant to other therapeutic areas such as central nervous system (CNS) disorders or cancer treatment. The combination of a brominated phenyl ring, a pyridazine core, and an oxadiazole-sulfanyl moiety creates a multifaceted pharmacophore that could interact with multiple targets simultaneously. This polypharmacicity could be advantageous in developing treatments for complex diseases where multiple pathways are involved.

From an industrial perspective, the synthesis and optimization of compounds like 3-(4-bromophenyl)-6-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine require robust methodologies that ensure scalability and cost-effectiveness. Advances in green chemistry principles have led to innovations in synthetic processes that minimize waste and reduce environmental impact while maintaining high yields and purity standards. These advancements are crucial for translating promising laboratory findings into viable drug candidates suitable for clinical development.

The future direction of research on this compound will likely involve both computational modeling and experimental validation. Molecular docking studies can provide insights into how this molecule interacts with potential biological targets at an atomic level. These computational approaches can guide medicinal chemists in designing analogs with improved potency or selectivity. Concurrently, experimental efforts will focus on synthesizing derivatives and evaluating their biological activity through cell-based assays and animal models.

In conclusion,3-(4-bromophenyl)-6-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine represents an exciting example of how structural complexity can lead to novel pharmacological activities. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new therapeutic applications for compounds like this one,CAS No 1115285-50-1 will undoubtedly play an important role in advancing pharmaceutical science.